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Compound of Interest

Compound Name: 5-amino-1H-indazol-6-ol

Cat. No.: B15047453 Get Quote

For comparative purposes, the known physicochemical data for several isomers and related

derivatives of amino-indazolol are summarized below.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Reference

6-Amino-1H-

indazol-5-ol
724767-14-0 C₇H₇N₃O 149.15 [1]

5-Amino-1H-

indazole
19335-11-6 C₇H₇N₃ 133.15 [2][3][4]

6-Amino-1H-

indazole
16133-25-8 C₇H₇N₃ 133.15

3-Amino-1H-

indazol-6-ol
88805-72-5 C₇H₇N₃O 149.15

Experimental Protocols
As no experimental data for 5-amino-1H-indazol-6-ol is available, this section provides a

generalized experimental workflow for the characterization of a novel indazole derivative, from

synthesis to initial biological screening.
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Synthesis and Purification

Structural and Purity Analysis

In Vitro Biological Evaluation

Data Analysis and Reporting

Chemical Synthesis of Target Compound

Purification via Flash Chromatography

NMR Spectroscopy (¹H, ¹³C)

Mass Spectrometry (HRMS)

Purity Assessment (HPLC)

FTIR Spectroscopy

Cell Viability Assay (e.g., MTT)

Target Binding Assay (e.g., ELISA, SPR)

Signaling Pathway Analysis (e.g., Western Blot)

Comprehensive Data Analysis and Reporting
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Caption: A standard experimental workflow for the synthesis, characterization, and initial

biological evaluation of a novel indazole derivative.

Potential Signaling Pathways
While no signaling pathways involving 5-amino-1H-indazol-6-ol have been described,

substituted indazoles are known to interact with various biological targets, particularly protein

kinases. The diagram below illustrates a hypothetical signaling pathway where a novel indazole

derivative might act as a kinase inhibitor, a common mechanism of action for this class of

compounds.
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Caption: A hypothetical signaling pathway (MAPK pathway) where a novel indazole derivative

could act as a RAF kinase inhibitor.

In conclusion, while direct information on 5-amino-1H-indazol-6-ol is not currently available,

the data on related compounds and the generalized experimental and logical frameworks

provided here offer a valuable resource for researchers working in this area. Further
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investigation would be required to synthesize and characterize this specific molecule to

determine its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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